N-[4-(1,3-Benzothiazol-2-yl)phenyl]-4,6-dimethylpyrimidin-2-amine

• CAS No.: 920519-34-2
• Molecular Formula: C19H16N4S
• Molecular Weight: 332.4 g/mol
• IUPAC Name: N-[4-(1,3-benzothiazol-2-yl)phenyl]-4,6-dimethylpyrimidin-2-amine
• InChI: InChI=1S/C19H16N4S/c1-12-11-13(2)21-19(20-12)22-15-9-7-14(8-10-15)18-23-16-5-3-4-6-17(16)24-18/h3-11H,1-2H3,(H,20,21,22)
• InChI Key: OVITXYMLTGOZIF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NC2=CC=C(C=C2)C3=NC4=CC=CC=C4S3)C

Description

N-[4-(1,3-Benzothiazol-2-yl)phenyl]-4,6-dimethylpyrimidin-2-amine is a heterocyclic compound that features both benzothiazole and pyrimidine moieties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-(1,3-Benzothiazol-2-yl)phenyl]-4,6-dimethylpyrimidin-2-amine typically involves the condensation of 2-aminobenzenethiol with aromatic aldehydes, followed by cyclization reactions. Common synthetic pathways include:

Knoevenagel Condensation: This reaction involves the condensation of 1,3-thiazolidine-2,4-dione with various aromatic aldehydes in the presence of a piperidine catalyst.

Biginelli Reaction: A one-pot multicomponent reaction that combines urea, aldehydes, and β-ketoesters.

Microwave Irradiation: This method accelerates the reaction process and improves yields.

Industrial Production Methods

Industrial production methods for this compound often utilize green chemistry principles to minimize environmental impact. Techniques such as microwave-assisted synthesis and one-pot multicomponent reactions are favored for their efficiency and reduced waste generation .

Chemical Reactions Analysis

Types of Reactions

N-[4-(1,3-Benzothiazol-2-yl)phenyl]-4,6-dimethylpyrimidin-2-amine undergoes various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Common reducing agents include sodium borohydride and lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the benzothiazole or pyrimidine rings.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acidic conditions.

Reduction: Sodium borohydride in methanol.

Substitution: Halogenated solvents and strong bases like sodium hydroxide.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce amines or alcohols .

Scientific Research Applications

N-[4-(1,3-Benzothiazol-2-yl)phenyl]-4,6-dimethylpyrimidin-2-amine has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an antimicrobial and antifungal agent.

Medicine: Explored for its anticancer properties and potential use in drug development.

Industry: Utilized in the production of dyes and pigments.

Mechanism of Action

The mechanism of action of N-[4-(1,3-Benzothiazol-2-yl)phenyl]-4,6-dimethylpyrimidin-2-amine involves its interaction with specific molecular targets and pathways:

Molecular Targets: This compound can inhibit enzymes involved in cell proliferation and survival, such as kinases and proteases.

Pathways Involved: It may interfere with signaling pathways like the MAPK/ERK pathway, leading to apoptosis in cancer cells.

Comparison with Similar Compounds

Similar Compounds

• N-[4-(Benzothiazol-2-yl)-3-hydroxyphenyl]-octanamide (BHPO1)
• N-[3-(Benzothiazol-2-yl)-4-hydroxyphenyl]-octanamide (BHPO2)
• N-[4-(Benzothiazol-2-yl)phenyl]-octanamide (BPO)

Uniqueness

N-[4-(1,3-Benzothiazol-2-yl)phenyl]-4,6-dimethylpyrimidin-2-amine stands out due to its dual benzothiazole and pyrimidine structure, which imparts unique chemical and biological properties. This dual functionality enhances its potential as a versatile scaffold in drug design .